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Compound of Interest

Compound Name: Atazanavir-d5

Cat. No.: B020504 Get Quote

The proper disposal of Atazanavir-d5, a deuterated analog of the antiretroviral drug

Atazanavir, is critical for maintaining laboratory safety and ensuring environmental protection.

This guide provides essential, step-by-step procedures for researchers, scientists, and drug

development professionals to handle and dispose of Atazanavir-d5 in accordance with general

safety protocols and regulatory guidelines.

Regulatory Overview
In the United States, the disposal of pharmaceutical waste is primarily regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[1][2][3] State and local regulations may also apply and can be more stringent than

federal laws.[1] It is imperative to consult your institution's Environmental Health and Safety

(EHS) department for specific guidance.

Hazard Assessment
Before disposal, it is crucial to determine if the Atazanavir-d5 waste is classified as hazardous.

Pharmaceutical waste is generally considered hazardous if it is specifically listed by the EPA or

exhibits characteristics such as ignitability, corrosivity, reactivity, or toxicity.[3] While the Safety

Data Sheet (SDS) for Atazanavir-d5 does not explicitly categorize it as hazardous waste, it is

intended for research and development use only and should be handled with care.[4]

Personal Protective Equipment (PPE)
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When handling Atazanavir-d5, especially during disposal procedures, appropriate personal

protective equipment should be worn. This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect from skin exposure.

Respiratory Protection: A respirator may be necessary if there is a risk of dust formation.[4]

Step-by-Step Disposal Procedures
The following steps outline the general procedure for the proper disposal of Atazanavir-d5:

Consult Institutional Guidelines: Before initiating any disposal procedures, review your

organization's specific protocols for chemical and pharmaceutical waste.

Segregate Waste: Do not mix Atazanavir-d5 waste with other waste streams. It should be

collected in a designated, properly labeled, and sealed container.

Container Labeling: The waste container must be clearly labeled with the chemical name

("Atazanavir-d5"), relevant hazard warnings, and the accumulation start date.

Waste Manifest: For hazardous waste, a hazardous waste manifest will be required for off-

site transportation and disposal. Your institution's EHS department will typically manage this

process.

Engage a Licensed Waste Hauler: The disposal of chemical waste must be handled by a

licensed and reputable hazardous waste disposal company. Your EHS department will have

approved vendors.

Incineration: Most pharmaceutical waste is treated by incineration at a permitted facility to

ensure complete destruction.[2]

Avoid Improper Disposal:
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Do Not Flush: Do not dispose of Atazanavir-d5 down the drain. The EPA's Subpart P

regulations prohibit the sewering of hazardous waste pharmaceuticals.[2]

Do Not Place in Regular Trash: Unless explicitly permitted by your EHS department and

local regulations for non-hazardous materials, do not dispose of Atazanavir-d5 in the

regular trash.[5]

Spill Management
In the event of a spill:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.

Wear PPE: Don appropriate PPE before cleaning the spill.

Containment: For powdered material, gently sweep it up to avoid creating dust and place it in

a suitable container for disposal.[6] For solutions, absorb the spill with an inert material.

Decontamination: Clean the spill area with soap and water.

Report the Spill: Report the incident to your laboratory supervisor and EHS department.

Summary of Key Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b020504?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b020504?utm_src=pdf-body
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fishersci.com/store/msds?partNumber=AC460981000&productDescription=ATAZANAVIR+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Reference

Chemical Name

Methyl ((5S,8S,9S,14S)-5-(tert-

butyl)-9-hydroxy-15,15-

dimethyl-3,6,13-trioxo-8-

((phenyl-d5)methyl)-11-(4-

(pyridin-2- yl)benzyl)-2-oxa-

4,7,11,12-tetraazahexadecan-

14-yl)carbamate

[4]

CAS Number 1132747-14-8 [4]

Molecular Formula C38H47D5N6O7 [4]

Primary Route of Exposure
Inhalation, Ingestion, Skin and

Eye Contact
[4][6]

Recommended PPE

Gloves, Eye Protection, Lab

Coat, Respiratory Protection

(as needed)

[4][6]

Recommended Extinguishing

Media

Carbon dioxide, dry chemical

powder, foam, water
[4]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Atazanavir-d5.
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Start: Atazanavir-d5 Waste Generated

Consult Institutional EHS Guidelines and SDS

Is Waste Classified as Hazardous?

Segregate in Labeled Hazardous Waste Container

Yes

Segregate in Labeled Non-Hazardous Chemical Waste Container

No

Complete Hazardous Waste Manifest

Arrange Pickup by Licensed Waste Hauler

Dispose via Incineration at Permitted Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Atazanavir-d5 Disposal Workflow.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Atazanavir-d5, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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